Cas no 866872-23-3 (N-(4-methoxyphenyl)-5-methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(4-methoxyphenyl)-5-methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866872-23-3
• MF: C₁₈H₁₅F₃N₄O₂
• MW: 376.332514047623
• CID: 6020911
• PubChem ID: 2150299
• Update Time: 2025-05-19

N-(4-methoxyphenyl)-5-methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-5-methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, N-(4-methoxyphenyl)-5-methyl-1-[3-(trifluoromethyl)phenyl]-
• N-(4-methoxyphenyl)-5-methyl-1-(3-(trifluoromethyl)phenyl)-1H-1,2,3-triazole-4-carboxamide
• N-(4-methoxyphenyl)-5-methyl-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide
• 866872-23-3
• F1607-0307
• AKOS001884804
• N-(4-methoxyphenyl)-5-methyl-1-[3-(trifluoromethyl)phenyl]triazole-4-carboxamide

• Inchi： 1S/C18H15F3N4O2/c1-11-16(17(26)22-13-6-8-15(27-2)9-7-13)23-24-25(11)14-5-3-4-12(10-14)18(19,20)21/h3-10H,1-2H3,(H,22,26)
• InChI Key： OSEACQRXCITBIS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C(C)=C(C(NC2=CC=C(OC)C=C2)=O)N=N1

Computed Properties

• Exact Mass: 376.11471022g/mol
• Monoisotopic Mass: 376.11471022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 10.30±0.70(Predicted)

Additional information on N-(4-methoxyphenyl)-5-methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-(4-methoxyphenyl)-5-methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866872-23-3)

N-(4-methoxyphenyl)-5-methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 866872-23-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule exhibits a complex structural framework that combines aromatic rings with a triazole core, making it a promising candidate for further investigation in drug discovery and development. The presence of functional groups such as 4-methoxyphenyl, 5-methyl, and trifluoromethyl enhances its potential bioactivity and selectivity, which are crucial factors in the design of novel therapeutic agents.

The compound's structure incorporates a triazole ring, which is a well-known pharmacophore in medicinal chemistry. Triazoles have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a carboxamide group at the 4-position of the triazole ring further modulates its pharmacokinetic and pharmacodynamic profiles. This modification can influence the compound's solubility, stability, and interactions with biological targets, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in the development of molecules that incorporate fluoro substituents, such as the trifluoromethyl group in this compound. Fluoroalkyl groups are known to enhance metabolic stability, binding affinity, and oral bioavailability of drug candidates. The trifluoromethyl group specifically contributes to these properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This feature makes N-(4-methoxyphenyl)-5-methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide a valuable candidate for further exploration in the quest for novel therapeutics.

The 4-methoxyphenyl moiety in the molecule adds another layer of complexity and potential bioactivity. Methoxy-substituted aromatic compounds are frequently encountered in natural products and pharmaceuticals due to their diverse biological activities. The methoxy group can influence electronic properties, solubility, and interactions with biological targets. In particular, the presence of this group may enhance binding affinity to certain enzymes or receptors, making it a key feature in the design of selective inhibitors.

The synthesis of N-(4-methoxyphenyl)-5-methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The construction of the triazole ring typically involves cycloaddition reactions between organic dienes and azides, which are well-established methodologies in synthetic chemistry. The introduction of the carboxamide group at the 4-position of the triazole ring can be achieved through various chemical transformations, such as amide bond formation reactions.

The pharmacological evaluation of this compound has begun to yield promising results. Initial studies have demonstrated its potential activity against various biological targets relevant to human diseases. For instance, preliminary assays suggest that N-(4-methoxyphenyl)-5-methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory pathways. These findings align with the growing interest in developing small molecule inhibitors that modulate inflammatory responses.

^{CAS No.}866872-23-3) present a unique combination of bioactivity-enhancing moieties that make it a compelling candidate for further research. The interplay between the 4-methoxyphenyl, 5-methyl, and trifluoromethyl groups contributes to its potential therapeutic efficacy by modulating its interactions with biological targets. As research continues to uncover new applications for this class of compounds, N-(CAS No.) is poised to play a significant role in the development of novel treatments for various human diseases.) may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory pathways. These findings align with the growing interest in developing small molecule inhibitors that modulate inflammatory responses.